2,8-dimethyl-7,8,9,10-tetrahydro-3H,11H-[1]benzothieno[2',3':4,5]pyrimido[2,1-b][1,3,4]thiadiazin-11-one

• Molecular Formula: C14H15N3OS2
• Molecular Weight: 305.4 g/mol
• IUPAC Name: 6,14-dimethyl-4,17-dithia-2,7,8-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),2,6,11(16)-tetraen-9-one
• InChI: InChI=1S/C14H15N3OS2/c1-7-3-4-9-10(5-7)20-12-11(9)13(18)17-14(15-12)19-6-8(2)16-17/h7H,3-6H2,1-2H3
• InChI Key: JXAOSCNCNPEJOU-UHFFFAOYSA-N
• SMILES: CC1CCC2=C(C1)SC3=C2C(=O)N4C(=N3)SCC(=N4)C

Description

2,8-dimethyl-7,8,9,10-tetrahydro-3H,11H-[1]benzothieno[2',3':4,5]pyrimido[2,1-b][1,3,4]thiadiazin-11-one is a heterocyclic compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a member of the thienopyrimidinone family, which has been extensively studied for its diverse biological activities. In

Mechanism of Action

The mechanism of action of 2,8-dimethyl-7,8,9,10-tetrahydro-3H,11H-[1]benzothieno[2',3':4,5]pyrimido[2,1-b][1,3,4]thiadiazin-11-one is not fully understood. However, it has been suggested that this compound may exert its biological effects by inhibiting specific enzymes or proteins involved in disease processes. For example, studies have shown that this compound inhibits the activity of DNA topoisomerase II, an enzyme involved in DNA replication and cell division, which may contribute to its anticancer activity.
Biochemical and Physiological Effects:
2,8-dimethyl-7,8,9,10-tetrahydro-3H,11H-[1]benzothieno[2',3':4,5]pyrimido[2,1-b][1,3,4]thiadiazin-11-one has been shown to have various biochemical and physiological effects. Studies have demonstrated that this compound can induce apoptosis, or programmed cell death, in cancer cells. Additionally, it has been reported to inhibit the growth of various bacterial and viral strains, suggesting its potential use as an antimicrobial and antiviral agent. Furthermore, this compound has been shown to possess anti-inflammatory properties, which may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2,8-dimethyl-7,8,9,10-tetrahydro-3H,11H-[1]benzothieno[2',3':4,5]pyrimido[2,1-b][1,3,4]thiadiazin-11-one in lab experiments is its diverse biological activities. This compound has been shown to exhibit anticancer, antimicrobial, anti-inflammatory, and antiviral activities, making it a useful tool for studying various disease processes. Additionally, this compound is relatively easy to synthesize, which may make it more accessible for research purposes. However, one limitation of using this compound in lab experiments is its potential toxicity. Studies have shown that this compound can induce cytotoxicity in certain cell lines, which may limit its use in certain applications.

Future Directions

There are several future directions for research on 2,8-dimethyl-7,8,9,10-tetrahydro-3H,11H-[1]benzothieno[2',3':4,5]pyrimido[2,1-b][1,3,4]thiadiazin-11-one. One area of interest is its potential use as a therapeutic agent for various diseases. For example, studies have shown that this compound has potential as an anticancer agent, and further research could explore its use in combination with other chemotherapeutic agents. Additionally, this compound has shown promise as a diagnostic tool for Alzheimer's disease, and further studies could investigate its use in early diagnosis and treatment of this disease. Furthermore, research could explore the potential of this compound as an antimicrobial and antiviral agent, particularly in the face of growing antibiotic resistance. Overall, there is significant potential for further research on 2,8-dimethyl-7,8,9,10-tetrahydro-3H,11H-[1]benzothieno[2',3':4,5]pyrimido[2,1-b][1,3,4]thiadiazin-11-one and its diverse biological activities.

Synthesis Methods

The synthesis of 2,8-dimethyl-7,8,9,10-tetrahydro-3H,11H-[1]benzothieno[2',3':4,5]pyrimido[2,1-b][1,3,4]thiadiazin-11-one involves the condensation of 2-aminothiophenol with 2,6-dimethyl-4-chloro-3-nitropyridine followed by reduction with sodium dithionite. The resulting compound is then cyclized with ammonium formate to yield the final product.

Scientific Research Applications

2,8-dimethyl-7,8,9,10-tetrahydro-3H,11H-[1]benzothieno[2',3':4,5]pyrimido[2,1-b][1,3,4]thiadiazin-11-one has shown promising results in various scientific research applications. It has been reported to exhibit anticancer, antimicrobial, anti-inflammatory, and antiviral activities. Additionally, this compound has been studied for its potential use as a diagnostic tool for Alzheimer's disease due to its ability to bind to amyloid-beta plaques in the brain.